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Introduction
Goldfish (Carassius auratus) and their close relatives, crucian carp, possess a remarkable

physiological adaptation that allows them to survive for extended periods in anoxic (oxygen-

free) environments.[1][2][3] Unlike most vertebrates, which succumb to the toxic effects of

lactate accumulation during anaerobic metabolism, these fish have evolved a unique metabolic

pathway to convert lactic acid into ethanol.[3][4] This ethanol is then readily diffused across the

gills into the surrounding water, preventing a dangerous buildup of metabolic waste products in

the body. This unique biological process makes the goldfish an excellent model for studying

anaerobic metabolism and cellular adaptation to extreme environments. Blood alcohol

concentrations in crucian carp under anoxic conditions can exceed 50 mg per 100 ml, a level

that is above the legal drink-drive limit in many countries.

These application notes provide detailed protocols for the accurate measurement of ethanol

production in goldfish, covering sample collection, preparation, and quantification using gas

chromatography and enzymatic assays.
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Under anoxic conditions, goldfish muscle tissue utilizes a specialized metabolic pathway to

convert pyruvate, the end product of glycolysis, into ethanol. This process is analogous to

alcoholic fermentation in yeast. The key enzymes involved are pyruvate decarboxylase (PDC)

and alcohol dehydrogenase (ADH). While other tissues produce lactate, it is transported to the

muscles for conversion into ethanol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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